Cas no 1578484-42-0 (7-bromo-2-chloro-1,6-naphthyridine)

• Product Name: 7-bromo-2-chloro-1,6-naphthyridine
• CAS No: 1578484-42-0
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• MDL: MFCD31652285
• CID: 4606931
• Update Time: 2025-06-10

7-bromo-2-chloro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-chloro-1,6-naphthyridine(WX130390)
• 7-bromo-2-chloro-1,6-naphthyridine
• 1,6-Naphthyridine, 7-bromo-2-chloro-

• MDL： MFCD31652285
• Inchi： 1S/C8H4BrClN2/c9-7-3-6-5(4-11-7)1-2-8(10)12-6/h1-4H
• InChI Key： VJBBSXXUQOWEOI-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=C(Br)C=2)C=CC=1Cl

Additional information on 7-bromo-2-chloro-1,6-naphthyridine

Recent Advances in the Application of 7-Bromo-2-chloro-1,6-naphthyridine (CAS: 1578484-42-0) in Chemical Biology and Pharmaceutical Research

The compound 7-bromo-2-chloro-1,6-naphthyridine (CAS: 1578484-42-0) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural properties that facilitate diverse chemical modifications. This research brief consolidates the latest findings on the applications, synthetic pathways, and pharmacological potential of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 7-bromo-2-chloro-1,6-naphthyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study revealed that modifications at the bromo and chloro positions significantly enhanced binding affinity and selectivity, leading to improved therapeutic profiles in preclinical models of autoimmune diseases. The compound's role in optimizing drug-likeness parameters, such as solubility and metabolic stability, was also emphasized.

Another groundbreaking application was reported in ACS Chemical Biology, where 7-bromo-2-chloro-1,6-naphthyridine was utilized as a scaffold for developing fluorescent probes targeting DNA repair enzymes. The probes exhibited high specificity for PARP-1, enabling real-time monitoring of enzyme activity in cancer cells. This innovation opens new avenues for diagnostic and therapeutic strategies in oncology, particularly in combination therapies involving PARP inhibitors.

From a synthetic perspective, recent advances in transition-metal-catalyzed cross-coupling reactions have streamlined the production of 7-bromo-2-chloro-1,6-naphthyridine derivatives. A 2024 Organic Letters publication detailed a palladium-catalyzed Buchwald-Hartwig amination protocol that achieved >90% yield for C-7 functionalization, addressing previous challenges in regioselectivity. This methodological breakthrough is expected to accelerate structure-activity relationship (SAR) studies in drug discovery programs.

The pharmacological potential of this compound extends to infectious disease research. A collaborative study between academic and industrial researchers (2023, European Journal of Medicinal Chemistry) identified 7-bromo-2-chloro-1,6-naphthyridine-based compounds with potent activity against drug-resistant Mycobacterium tuberculosis. The lead compound exhibited a MIC90 of 0.8 µM against clinical isolates while showing minimal cytotoxicity in mammalian cells, highlighting its promise as an anti-tubercular agent.

Ongoing clinical trials (Phase I/II) are evaluating 7-bromo-2-chloro-1,6-naphthyridine-derived molecules as next-generation anaplastic lymphoma kinase (ALK) inhibitors for non-small cell lung cancer. Preliminary results suggest improved blood-brain barrier penetration compared to existing therapies, potentially addressing the challenge of CNS metastases. The molecular docking studies accompanying these trials provide valuable insights into the compound's binding modes with target kinases.

In conclusion, 7-bromo-2-chloro-1,6-naphthyridine continues to demonstrate significant value in pharmaceutical research, serving as a versatile building block for diverse therapeutic applications. Future research directions may explore its potential in PROTAC design and as a fragment for covalent inhibitor development, further expanding its utility in drug discovery.